Cas no 956317-90-1 (1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester)
956317-90-1 structure
Product Name:1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester
CAS No:956317-90-1
MF:C14H18N2O2
MW:246.304923534393
CID:802674
Update Time:2022-07-27
1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-acetic acid, -alpha--1H-pyrrol-2-yl-, 1,1-dimethylethyl ester
- 1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester
- 1H-Pyrrole-2-acetic acid, -alpha--1H-pyrrol-2-yl-, 1,1-dimethylethyl ester
- 5-(tert-butoxycarbonyl)dipyrromethane
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- Inchi: 1S/C14H18N2O2/c1-14(2,3)18-13(17)12(10-6-4-8-15-10)11-7-5-9-16-11/h4-9,12,15-16H,1-3H3
- InChI Key: RHYQIKGTSBXFBO-UHFFFAOYSA-N
- SMILES: N1C=CC=C1C(C1=CC=CN1)C(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 246.137
- Monoisotopic Mass: 246.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.9A^2
1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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